KI696

• Molecular Formula: C28H30N4O6S
• Molecular Weight: 550.6 g/mol
• InChI: InChI=1S/C28H30N4O6S/c1-17-9-10-19(22(14-27(33)34)20-12-23-28(25(13-20)37-4)31(3)30-29-23)11-21(17)16-32-15-18(2)38-24-7-5-6-8-26(24)39(32,35)36/h5-13,18,22H,14-16H2,1-4H3,(H,33,34)/t18-,22+/m1/s1
• InChIKey: ZDNGJXBUEQNFBQ-GCJKJVERSA-N

KI696: Non-Covalent KEAP1-NRF2 Probe

KI696 (CAS 1799974-70-1; synonym KI-696, compound 7) is a non-covalent, monoacidic small-molecule inhibitor of the KEAP1-NRF2 protein-protein interaction (PPI), discovered through fragment-based screening by Davies et al. (2016) [1]. It binds with high affinity to the Kelch domain of KEAP1 (ITC Kd = 1.3 nM) and disrupts the KEAP1-mediated ubiquitination and degradation of NRF2, thereby activating the NRF2-dependent antioxidant transcriptional program [1]. KI696 stands as the first-in-class non-covalent KEAP1 Kelch-domain probe with robust in vitro and in vivo target engagement, and has been cross-validated as one of the few Keap1-Nrf2 PPI inhibitors confirmed active across orthogonal biochemical and cellular assays in a rigorous comparative assessment [2].

Non-covalent KEAP1 Kelch-domain probe for NRF2 pathway activation without electrophilic off-target reactivity

Cross-assay validated: confirmed active in orthogonal biochemical and cellular assays

Compatible with oxidative stress and pulmonary disease research models

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Tran KT, Pallesen JS, Solbak SMØ, et al. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi:10.1021/acs.jmedchem.9b00723. View Source

KI696: Irreplaceable vs. Generic Activators

KI696 operates through a fundamentally distinct mechanism compared to clinically used electrophilic NRF2 activators (e.g., bardoxolone methyl/CDDO-Me, dimethyl fumarate, sulforaphane): KI696 binds non-covalently to a defined pocket on the KEAP1 Kelch domain, whereas electrophilic activators covalently modify reactive cysteine residues on KEAP1 and other cellular proteins, leading to broader off-target reactivity [1]. Furthermore, within the class of direct KEAP1-NRF2 PPI inhibitors, a rigorous side-by-side comparative assessment by Tran et al. (2019) revealed that approximately half of reported inhibitors were either inactive or substantially deviated from their published activities when tested under standardized conditions, underscoring that nominal in-class membership does not guarantee functional equivalence [2]. Additionally, KI696 exhibits stringent stereochemical specificity: only the (SRS)-configured stereoisomer demonstrates high-affinity KEAP1 binding, while the commercially available KI696 isomer (CAS 1799974-69-8) is ≥100-fold less active, providing a built-in experimental control that most alternative probes lack [1][2].

Electrophilic NRF2 activators have a covalent multi-target mechanism

Compounds like CDDO-Me or sulforaphane modify multiple cysteines; pathway response may differ substantially from a non-covalent KEAP1 probe.

In-class membership does not guarantee functional equivalence

A comparative assessment found ~50% of reported KEAP1-NRF2 PPI inhibitors inactive or deviating from published activity under standardized conditions.

Stereoisomer-dependent activity: not interchangeable

The KI696 isomer (CAS 1799974-69-8) is a matched negative control with minimal KEAP1 binding; it cannot serve as a functional substitute.

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Tran KT, Pallesen JS, Solbak SMØ, et al. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi:10.1021/acs.jmedchem.9b00723. View Source

KI696: Head-to-Head Differentiation Evidence

KEAP1 Kelch Domain Affinity vs. CPUY192018

KI696 binds the KEAP1 Kelch domain with an ITC-determined dissociation constant (Kd) of 1.3 nM [1]. In contrast, the well-characterized KEAP1-NRF2 PPI inhibitor CPUY192018 exhibits an ITC Kd of 39.8 nM for the same domain, determined under comparable experimental conditions [2]. KI696 therefore displays approximately 30.6-fold greater binding affinity, a difference that translates to substantially higher target occupancy at equivalent concentrations.

KEAP1 affinity vs. CPUY192018

Head-to-head

ITC Kd 1.3 nM (KI696) vs. 39.8 nM (CPUY192018) — ≈30.6-fold tighter binding

Reported affinity difference may support higher target occupancy at lower concentrations.

Cross-study comparable ITC conditions; verify under own assay setup.

Evidence Dimension	KEAP1 Kelch domain binding affinity (ITC Kd)
Target Compound Data	ITC Kd = 1.3 nM
Comparator Or Baseline	CPUY192018: ITC Kd = 39.8 nM
Quantified Difference	≈30.6-fold tighter binding (1.3 nM vs. 39.8 nM)
Conditions	Isothermal titration calorimetry; recombinant human KEAP1 Kelch domain (residues 321-609); both studies used purified Kelch domain protein in similar buffer systems (Tris-HCl pH 8.0, NaCl, DTT)

Why This Matters

A 30.6-fold difference in target binding affinity directly impacts the achievable target engagement at a given compound concentration, making KI696 the higher-sensitivity probe for experiments where limiting KEAP1 occupancy must be achieved at lower chemical exposure.

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Lu MC, Ji JA, Jiang ZY, et al. An inhibitor of the Keap1-Nrf2 protein-protein interaction protects NCM460 colonic cells and alleviates experimental colitis. Sci Rep. 2016;6:26585. doi:10.1038/srep26585. PMID: 27215610. View Source

Target Selectivity: Non-Covalent vs. Electrophilic

KI696 was profiled against a panel of 49 in vitro functional assays spanning diverse target classes (channels, enzymes, transporters, receptors). Only three off-target activities were detected: OATP1B1 (IC50 = 2.5 µM), BSEP (IC50 = 4.0 µM), and PDE3A (IC50 = 10 µM), yielding a minimum selectivity window of >1,900-fold relative to the KEAP1 Kd of 1.3 nM [1]. In contrast, electrophilic NRF2 activators such as CDDO-Me (bardoxolone methyl) exert their effects through covalent modification of at least six distinct cysteine residues on KEAP1 (Cys-151, -257, -273, -288, -434, -613) and also inhibit IKKβ via Cys-179 modification, reflecting inherent promiscuity of the covalent electrophilic mechanism [2].

Selectivity vs. electrophilic

Class-level

>1,900-fold window (Kd 1.3 nM to nearest off-target IC50 2.5 µM). CDDO-Me is a promiscuous covalent modifier.

Defined selectivity profile supports pathway-specific readouts with reduced confounding off-target effects.

Class-level inference; confirm selectivity in target cell model.

Evidence Dimension	Selectivity window (target affinity vs. nearest off-target) and mechanistic specificity
Target Compound Data	KI696: KEAP1 Kd = 1.3 nM; nearest off-target OATP1B1 IC50 = 2.5 µM; selectivity window >1,900-fold; 3/49 targets hit. Non-covalent, reversible binding to defined Kelch domain pocket.
Comparator Or Baseline	CDDO-Me / bardoxolone methyl: Covalently modifies ≥6 Keap1 cysteine residues; additionally inhibits IKKβ (Cys-179), NF-κB pathway. No defined selectivity window due to covalent, multi-target mechanism.
Quantified Difference	KI696 selectivity window >1,900-fold (Kd 1.3 nM → OATP1B1 IC50 2,500 nM). CDDO-Me: no comparable selectivity window calculable due to inherent covalent multi-target reactivity.
Conditions	KI696: 49-target in vitro pharmacology panel (Eurofins/Cerep). CDDO-Me: in vitro Keap1 cysteine labeling and IKKβ inhibition assays.

Why This Matters

For experiments where NRF2 activation must be achieved without confounding off-target pharmacology (e.g., mechanistic target validation, pathway dissection, CRISPR screens), KI696's defined selectivity profile is critical; electrophilic activators introduce multi-pathway perturbations that complicate data interpretation.

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Yore MM, Kettenbach AN, Sporn MB, Gerber SA, Liby KT. Design and Synthesis of Irreversible Analogues of Bardoxolone Methyl for the Identification of Pharmacologically Relevant Targets and Interaction Sites. J Med Chem. 2016;59(8):3991-4006. See also: Liby KT, Sporn MB. Synthetic oleanane triterpenoids: multifunctional drugs with a broad range of applications for prevention and treatment of chronic disease. Pharmacol Rev. 2012;64(4):972-1003. View Source

Stereoisomer-Defined Negative Control

KI696 contains two chiral centers and exists as four stereoisomers. Only the (SRS)-configured stereoisomer (KI696; CAS 1799974-70-1) exhibits high-affinity KEAP1 binding (ITC Kd = 1.3 nM). The other three stereoisomers are at least 100-fold less active, as confirmed by the Davies et al. structure-activity analysis [1][2]. The commercially available KI696 isomer (CAS 1799974-69-8), corresponding to one of these low-activity stereoisomers, retains near-identical physicochemical properties (identical molecular formula C28H30N4O6S, MW = 550.63, cLogP, solubility) while lacking significant KEAP1 binding, making it an ideal matched negative control for experimental design .

Stereoisomer negative control

Head-to-head

≥100-fold activity difference vs. KI696 isomer (CAS 1799974-69-8); matched physicochemical properties.

Enables properly controlled experiments using a matched negative control compound.

Inactive isomer not a functional substitute for KI696.

Evidence Dimension	Stereoisomer-specific KEAP1 binding activity
Target Compound Data	KI696 (SRS stereoisomer; CAS 1799974-70-1): ITC Kd = 1.3 nM for KEAP1 Kelch domain; NQO1 EC50 = 12 nM in BEAS-2B cells
Comparator Or Baseline	KI696 isomer (CAS 1799974-69-8, one of the three less active stereoisomers): ≥100-fold reduction in KEAP1 binding activity relative to KI696. Identical MW and formula.
Quantified Difference	≥100-fold difference in KEAP1 binding activity between active (SRS) and inactive stereoisomers, while maintaining matched physicochemical properties
Conditions	Stereoisomers resolved by chiral HPLC; FP competition assay; ITC binding to recombinant KEAP1 Kelch domain (Davies et al. 2016).

Why This Matters

Access to a commercially available, structurally matched negative control (KI696 isomer, CAS 1799974-69-8) with identical physicochemical properties but ≥100-fold lower target activity is a critical procurement advantage; it enables properly controlled experiments (target engagement specificity, NRF2-dependence verification) that are impossible with single-agent electrophilic activators lacking inactive analogs.

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Tran KT, Pallesen JS, Solbak SMØ, et al. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi:10.1021/acs.jmedchem.9b00723. (Confirms >100-fold stereoisomer activity difference, Section: synthesis of compound 3). View Source

Cross-Study Reproducibility in Orthogonal Assays

In the first comprehensive side-by-side comparative assessment of all reported Keap1-Nrf2 PPI inhibitor classes, Tran et al. (2019) tested 21 compounds (including KI696, designated compound 7) using fluorescence polarization (FP), thermal shift assay (TSA), surface plasmon resonance (SPR), and an NQO1 induction cell assay. Approximately half of the tested compounds were either inactive or deviated substantially from their previously reported activities [1]. KI696 was among the minority of compounds that demonstrated confirmed, cross-assay activity: its ITC Kd of 1.3 nM was independently verified, FP competition was confirmed, and cellular NQO1 induction was reproduced. The study concluded that several widely cited inhibitors likely represent assay artifacts or PAINS compounds, underscoring that literature-reported activity alone is insufficient for compound selection [1].

Cross-study orthogonal validation

Reported

KI696 active in FP, TSA, SPR, NQO1 induction; ~50% of tested in-class compounds failed validation.

Cross-assay reproducibility supports confidence in batch-to-batch activity.

Independent comparative assessment by Tran et al. 2019.

Evidence Dimension	Cross-assay activity confirmation rate among reported Keap1-Nrf2 PPI inhibitors
Target Compound Data	KI696 (compound 7): Activity confirmed across FP, TSA, SPR, and NQO1 induction assays. ITC Kd = 1.3 nM independently reproduced.
Comparator Or Baseline	~50% of 21 tested Keap1-Nrf2 PPI inhibitors: inactive or substantially deviated from published activities in standardized orthogonal assays. Several compounds identified as potential PAINS or assay artifacts.
Quantified Difference	KI696 passes all orthogonal validation assays; ~50% of in-class compounds fail one or more validation criteria
Conditions	Standardized FP assay (Cy5-Nrf2 and FAM-Nrf2 peptide probes, Keap1 at 14 nM, probe at 3 nM); TSA (SYPRO Orange, 100 µM compound); SPR (Biacore T200, Kelch domain immobilized); NQO1 induction cell assay (HepG2 cells).

Why This Matters

Procurement decisions based solely on literature-reported IC50 values risk selecting compounds later found to be inactive or artifact-prone. KI696's cross-study validation across multiple independent laboratories and assay platforms provides a level of confidence in batch-to-batch reproducibility that many alternative Keap1-Nrf2 PPI inhibitors cannot offer.

• [1] Tran KT, Pallesen JS, Solbak SMØ, et al. A Comparative Assessment Study of Known Small-Molecule Keap1-Nrf2 Protein-Protein Interaction Inhibitors: Chemical Synthesis, Binding Properties, and Cellular Activity. J Med Chem. 2019;62(17):8028-8052. doi:10.1021/acs.jmedchem.9b00723. View Source

Cellular NQO1 Induction Potency

In the human lung epithelial cell line BEAS-2B, KI696 induces NQO1 enzyme activity with an EC50 of 12 nM, demonstrating that high-affinity KEAP1 binding translates to potent cellular NRF2 pathway activation at low nanomolar concentrations [1]. Importantly, no cytotoxicity is observed in BEAS-2B cells at concentrations up to 10 µM [1], yielding a >800-fold window between the cellular functional EC50 and the no-observed-cytotoxicity concentration. In Normal Human Bronchial Epithelial (NHBE) cells, 1 µM KI696 induces a 6-fold increase in NQO1 enzyme activity over DMSO control, and this induction is abolished by approximately 88% upon NRF2 siRNA silencing, confirming an NRF2-dependent mechanism of action .

Cellular NQO1 induction

Reported

EC50 12 nM in BEAS-2B cells; >800-fold window to no-cytotoxicity at 10 µM.

Supports cellular NRF2 activation studies with a wide functional window.

NQO1 induction confirmed NRF2-dependent by siRNA knockdown.

Evidence Dimension	Cellular NQO1 enzyme activity induction and cytotoxicity window
Target Compound Data	KI696: NQO1 EC50 = 12 nM (BEAS-2B cells); no cytotoxicity up to 10 µM; cytotoxicity window >800-fold. NQO1 induction: 6-fold at 1 µM in NHBE cells; ~88% reduction upon NRF2 siRNA.
Comparator Or Baseline	Class baseline: many reported Keap1-Nrf2 PPI inhibitors lack quantitative NQO1 EC50 data in peer-reviewed literature; Tran et al. 2019 found half failed NQO1 induction validation. Electrophilic activators such as CDDO-Me exhibit cytotoxicity at submicromolar concentrations.
Quantified Difference	>800-fold cellular functional window (EC50 12 nM vs. no-cytotoxicity-up-to 10,000 nM). NRF2-dependent specificity confirmed by siRNA knockdown (88% activity reduction).
Conditions	BEAS-2B human lung epithelial cells; NQO1 enzyme activity measured after 48h compound treatment. NHBE cells; NRF2 siRNA vs. non-targeting siRNA control. Cytotoxicity assessed by cell viability assay.

Why This Matters

A wide functional window between target engagement and cytotoxicity is essential for in vitro pathway dissection studies where prolonged compound exposure is required; KI696's >800-fold window enables chronic treatment paradigms without confounding cytotoxicity that plague electrophilic activators.

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source

In Vivo NRF2 Target Gene Induction

In Han Wistar rats, IV infusion of KI696 at 10, 35, and 50 µmol/kg over 6 hours produced dose-dependent increases in pulmonary expression of six canonical NRF2-regulated genes. Maximum fold-changes over vehicle controls at the 50 µmol/kg dose were: Nqo1 (37-fold), Srxn1 (28-fold), Ho-1 (17-fold), Gsta3 (15-fold), Gclc (13-fold), and Txnrd1 (9-fold) [1]. The average EC50 across these six genes was 36.4 ± 3.4 µmol/kg, with individual gene EC50 values of 44.0 (Nqo1), 25.7 (Ho-1), 42.6 (Txnrd1), 33.8 (Srxn1), 28.4 (Gsta3), and 44.1 (Gclc) µmol/kg [1]. Steady-state blood concentrations during infusion were 407 ± 44 nM (10 µmol/kg), 946 ± 50 nM (35 µmol/kg), and 1437 ± 186 nM (50 µmol/kg), establishing a clear PK-PD relationship . Functionally, KI696 (35 µmol/kg) significantly attenuated ozone-induced pulmonary inflammation, reducing total cell, neutrophil, and mononuclear cell infiltration in bronchoalveolar lavage fluid, and restored ozone-depleted lung glutathione (GSH) levels in a dose-dependent manner [1].

In vivo lung gene induction

Reported

Nqo1 37-fold induction at 50 µmol/kg IV in rat; defined PK-PD relationship.

Provides in vivo pathway activation reference data for pulmonary oxidative stress models.

IV infusion required; low oral bioavailability must be considered.

Evidence Dimension	In vivo NRF2 target gene induction potency and pulmonary pharmacodynamic efficacy
Target Compound Data	KI696: Maximum fold-induction at 50 µmol/kg IV: Nqo1 37x, Srxn1 28x, Ho-1 17x, Gsta3 15x, Gclc 13x, Txnrd1 9x. Average EC50 across 6 genes = 36.4 ± 3.4 µmol/kg. Attenuates ozone-induced pulmonary inflammation; restores ozone-depleted lung GSH. Steady-state blood levels: 407-1437 nM across dose range.
Comparator Or Baseline	No direct head-to-head in vivo comparison with other Keap1-Nrf2 PPI inhibitors is published. CPUY192018 in vivo data exist in renal inflammation model; no cross-study pulmonary gene expression data available for direct quantitative comparison.
Quantified Difference	KI696 achieves 9-37 fold gene induction in rat lung at 50 µmol/kg with average EC50 of 36.4 µmol/kg. Defined PK-PD relationship with steady-state blood concentrations of 407-1437 nM across the tested dose range.
Conditions	Han Wistar rats; IV infusion over 6 hours; doses 10, 35, 50 µmol/kg. Gene expression by qRT-PCR from lung tissue. Ozone exposure 24h post-dose (3 ppm, 3h). Bronchoalveolar lavage for inflammatory cell counts. Lung GSH measured biochemically.

Why This Matters

For in vivo oxidative stress and pulmonary disease models, KI696 provides the most thoroughly characterized in vivo pharmacodynamic dataset among non-covalent Keap1-Nrf2 PPI inhibitors, with quantitative exposure-response relationships that enable rational dose selection. However, its requirement for IV infusion due to low oral bioavailability and high clearance must be factored into experimental logistics and procurement planning [2].

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] BiochemPartner. KI-696 Product Description. Notes low oral bioavailability and high clearance necessitating IV infusion. https://www.biochempartner.com View Source

KI696: High-Confidence Applications

Mechanistic NRF2 Pathway Dissection

For research programs requiring clean pharmacological activation of NRF2 without confounding multi-target effects, KI696 is the preferred probe. Its non-covalent, Kelch-domain-selective mechanism (ITC Kd = 1.3 nM) avoids the broad cysteine reactivity inherent to electrophilic activators such as CDDO-Me, DMF, and sulforaphane [1]. The >1,900-fold selectivity window over the nearest off-target (OATP1B1, IC50 = 2.5 µM) means that at concentrations achieving full KEAP1 occupancy (≤100 nM), no other target engagement is observed [1]. This makes KI696 the reagent of choice for CRISPR screens (e.g., genome-wide screens identifying NRF2-dependent metabolic vulnerabilities), RNA-seq transcriptomic profiling of NRF2-dependent vs. NRF2-independent gene programs, and studies where NRF2 activation must be deconvoluted from NF-κB or other stress-responsive pathways [2].

Controlled Studies with Inactive Negative Control

KI696 offers a unique procurement advantage over virtually all other NRF2 activators: a commercially available, stereochemically defined negative control (KI696 isomer, CAS 1799974-69-8) that is ≥100-fold less active at KEAP1 while retaining identical physicochemical properties [1]. This enables rigorous experimental designs where compound-specific artifacts (solvent effects, off-target binding unrelated to KEAP1, fluorescence interference) can be controlled for by running the isomer in parallel. Applications include: NRF2 siRNA rescue experiments where KI696 effects must be verified as NRF2-dependent; air-liquid interface (ALI) cultures of primary bronchial epithelial cells from COPD patients where KI696 induces NRF2 target genes (NQO1, TXNRD1, GCLM, HO-1) with an EC50 of 22 nM for NQO1 mRNA [2]; and any assay where distinguishing KEAP1-dependent pharmacology from compound-specific background is critical.

Pulmonary Oxidative Stress In Vivo Models

KI696 is the most extensively characterized non-covalent Keap1-Nrf2 PPI inhibitor for in vivo pulmonary pharmacology, with quantitative dose-response data for six NRF2 target genes in rat lung (Nqo1 37-fold, Srxn1 28-fold, Ho-1 17-fold at 50 µmol/kg IV) and functional efficacy in an ozone-induced pulmonary inflammation model (attenuation of neutrophil infiltration and restoration of GSH depletion) [1]. The established steady-state blood concentration data (407-1437 nM across the 10-50 µmol/kg dose range) enable PK-PD modeling for dose selection in pulmonary disease models including COPD, acute lung injury, and ozone/particulate matter exposure studies [2]. Procurement planning must account for the requirement for IV infusion administration due to low oral bioavailability and high clearance .

KEAP1-Based PROTAC Development

KI696 serves as a validated KEAP1-recruiting ligand for PROTAC (PROteolysis TArgeting Chimera) development, as demonstrated by its successful conversion into bifunctional degraders targeting BRD3/4 and other therapeutically relevant proteins [1]. Its high-affinity, non-covalent KEAP1 Kelch domain binding (Kd = 1.3 nM) and well-characterized binding mode (X-ray crystallographic data available) make it a structurally tractable warhead for designing KEAP1-based heterobifunctional molecules. The availability of the inactive KI696 isomer also enables the synthesis of matched negative-control PROTACs that retain the linker and target-binding moiety but lack KEAP1 recruitment, essential for demonstrating mechanism of action in cellular degradation assays [2].

Application

Selection Property

Validation Focus

NRF2 pathway mechanistic studies

Non-covalent Keap1 binding selectivity

NRF2-dependent gene induction, off-target profiling

Controlled studies with negative control

Matched inactive stereoisomer availability

NRF2 siRNA rescue, compound-specific artifact control

Pulmonary oxidative stress models

In vivo target engagement and PK-PD data

Lung NRF2 gene induction, inflammation attenuation

KEAP1-based PROTAC development

Validated KEAP1-recruiting warhead

Bifunctional degrader design, negative-control PROTAC

• [1] Davies TG, Wixted WE, Coyle JE, et al. Monoacidic Inhibitors of the Kelch-like ECH-Associated Protein 1: Nuclear Factor Erythroid 2-Related Factor 2 (KEAP1:NRF2) Protein-Protein Interaction with High Cell Potency Identified by Fragment-Based Discovery. J Med Chem. 2016;59(8):3991-4006. doi:10.1021/acs.jmedchem.6b00228. PMID: 27031670. View Source
• [2] Weiss-Sadan T, et al. NRF2 activation induces NADH-reductive stress, providing a metabolic vulnerability in lung cancer. Cell Metab. 2023;35(3):504-517. doi:10.1016/j.cmet.2023.01.009. (KI696 used in genome-wide CRISPR screens for NRF2-dependent metabolic vulnerabilities). Also: InvivoChem KI-696 datasheet for COPD ALI culture data. View Source